1-{7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl}-N-[(4-fluorophenyl)methyl]methanesulfonamide

• IUPAC Name: 1-(7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl)-N-[(4-fluorophenyl)methyl]methanesulfonamide
• InChI: InChI=1S/C17H22FNO3S/c1-16(2)13-7-8-17(16,15(20)9-13)11-23(21,22)19-10-12-3-5-14(18)6-4-12/h3-6,13,19H,7-11H2,1-2H3
• InChI Key: OLJYOUUYADDDJN-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC1(C(=O)C2)CS(=O)(=O)NCC3=CC=C(C=C3)F)C
• Molecular Formula: C17H22FNO3S
• Molecular Weight: 339.4 g/mol

Description

The compound “1-{7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl}-N-[(4-fluorophenyl)methyl]methanesulfonamide” is a complex organic molecule. It contains a bicyclic heptane structure with two methyl groups and an oxo group, a methanesulfonamide group, and a 4-fluorophenylmethyl group.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of the bicyclic heptane structure. The two methyl groups and the oxo group on the heptane ring, the methanesulfonamide group, and the 4-fluorophenylmethyl group would all contribute to the overall three-dimensional structure of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as its size, shape, functional groups, and charge distribution would all influence its properties.

Scientific Research Applications

Inhibition of Calcineurin (PP2B)

Calcineurin: , also known as protein phosphatase 2B (PP2B) , is a calcium- and calmodulin-regulated enzyme. It consists of a 59-kDa catalytic subunit (CnA) and a 19-kDa calcium-binding subunit (CnB). . Inhibition of calcineurin is relevant in various contexts, including immune response modulation and neurological disorders.

Mechanism of Action

The mechanism of action of this compound is not known without specific biological or pharmacological studies. If this compound is intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its potential chemical reactions, and studies of its biological activity if it is intended to be a drug.